Cas no 1261822-03-0 (2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester)

• Product Name: 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester
• CAS No: 1261822-03-0
• MF: C₁₆H₁₀F₆O₂
• MW: 348.239825725555
• CID: 4994862
• Update Time: 2025-10-11

2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

• Inchi： 1S/C16H10F6O2/c1-24-14(23)10-4-7-12(13(8-10)16(20,21)22)9-2-5-11(6-3-9)15(17,18)19/h2-8H,1H3
• InChI Key： WMEGSROYKKJIQR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 437
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3

Additional information on 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester

Comprehensive Overview of 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester (CAS No. 1261822-03-0)

2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester is a specialized organic compound widely utilized in pharmaceutical and material science research. Its unique structure, featuring trifluoromethyl groups and a biphenyl backbone, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. The compound's CAS No. 1261822-03-0 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for innovative applications.

In recent years, the demand for fluorinated compounds like 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester has surged due to their enhanced stability and bioavailability. This aligns with trends in drug discovery, where CF3-functionalized molecules are explored for their metabolic resistance and lipophilicity. Researchers frequently search for "trifluoromethyl biphenyl derivatives" or "methyl ester applications in medicinal chemistry," reflecting the compound's relevance in cutting-edge studies.

The compound's synthesis involves Pd-catalyzed cross-coupling or esterification techniques, topics often queried in academic forums. Its electron-withdrawing properties are pivotal in designing OLED materials and liquid crystals, addressing industry needs for energy-efficient displays. Environmental scientists also investigate its degradation pathways, responding to growing concerns about sustainable chemistry.

Analytical methods such as HPLC and NMR are critical for quality control, with users frequently searching for "CAS 1261822-03-0 purity analysis." Regulatory compliance, particularly REACH and FDA guidelines, further underscores its safe handling in industrial settings. The compound's role in high-performance polymers and agrochemicals exemplifies its versatility, bridging gaps between academia and commercial R&D.

Emerging studies highlight its potential in catalysis and photovoltaic materials, coinciding with global interest in renewable energy. As a building block, it enables modular designs for custom synthesis, a frequently searched term among chemists. Storage recommendations (-20°C under inert atmosphere) and solubility data (e.g., in DMSO or dichloromethane) are practical details often sought by end-users.

In summary, 2,4'-Bis(trifluoromethyl)biphenyl-4-carboxylic acid methyl ester exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to material engineering—make it a compound of enduring scientific and industrial significance.